molecular formula C22H31NO3 B15161290 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate CAS No. 653599-69-0

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate

Cat. No.: B15161290
CAS No.: 653599-69-0
M. Wt: 357.5 g/mol
InChI Key: WWNYIYLDUPOOJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate is a synthetic carbamate derivative characterized by a phenylcarbamate group attached to a pentadeca-1,5-diene chain with a ketone functional group at the 7th position. Carbamates are widely studied for their enzyme-inhibiting properties, often acting as reversible inhibitors of acetylcholinesterase or other targets involved in neurotransmission and inflammation .

Properties

CAS No.

653599-69-0

Molecular Formula

C22H31NO3

Molecular Weight

357.5 g/mol

IUPAC Name

7-oxopentadeca-1,5-dien-4-yl N-phenylcarbamate

InChI

InChI=1S/C22H31NO3/c1-3-5-6-7-8-12-16-20(24)17-18-21(13-4-2)26-22(25)23-19-14-10-9-11-15-19/h4,9-11,14-15,17-18,21H,2-3,5-8,12-13,16H2,1H3,(H,23,25)

InChI Key

WWNYIYLDUPOOJQ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(=O)C=CC(CC=C)OC(=O)NC1=CC=CC=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate typically involves the reaction of a phenyl isocyanate with a 7-oxopentadeca-1,5-dien-4-yl alcohol. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the carbamate linkage. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the final product .

Industrial Production Methods

Industrial production of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate larger quantities, and additional purification steps, such as recrystallization or chromatography, are employed to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate has several scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis to create complex molecules.

    Biology: Investigated for its potential biological activities, such as antimicrobial or antiviral properties.

    Medicine: Explored for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name Structural Features Molecular Formula Key Biological Activity Reference ID
7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate Long unsaturated chain (C15), 7-oxo group, phenylcarbamate C₂₂H₂₉NO₃* Hypothesized: Anti-inflammatory, enzyme inhibition
Cyclopentyl N-phenylcarbamate Cyclopentyl substituent C₁₂H₁₅NO₂ Moderate enzyme inhibition
2,2,2-Trifluoroethyl phenylcarbamate Trifluoroethyl group C₉H₈F₃NO₂ Limited antimicrobial activity
4-Oxo-3-phenyl-4H-chromen-7-yl dimethylcarbamate Coumarin core, dimethylcarbamate C₁₈H₁₅NO₄ Multi-target interactions (e.g., anti-inflammatory)
Decahydronaphthalen-1-yl phenylcarbamate Decalin moiety C₁₇H₂₁NO₂ Neurotransmitter regulation
Tert-butyl N-[3-(1-aminocyclobutyl)phenyl]carbamate Cyclobutyl-amine substituent C₁₅H₂₀N₂O₂ Anti-inflammatory, cytotoxic

*Hypothetical formula based on IUPAC nomenclature.

Physicochemical Properties

  • Solubility: Cyclopentyl and tert-butyl substituents (e.g., Cyclopentyl N-phenylcarbamate, Tert-butyl N-[3-(1-aminocyclobutyl)phenyl]carbamate) reduce aqueous solubility, necessitating formulation adjustments for in vivo applications .

Biological Activity

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies that highlight its significance in pharmacological research.

Chemical Structure and Properties

The chemical structure of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate is characterized by a long carbon chain with a ketone and carbamate functional group. This structure is critical for its biological activity.

PropertyValue
Molecular Formula C21H29NO3
Molecular Weight 345.47 g/mol
IUPAC Name 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate

Biological Activities

Research indicates that 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate exhibits several biological activities:

Antimicrobial Activity

Studies show that the compound has significant antimicrobial properties against various bacterial strains. For instance, its effectiveness against Staphylococcus aureus and Escherichia coli has been documented in laboratory settings.

Anticancer Properties

Preliminary investigations suggest that this compound may inhibit the proliferation of cancer cells. In vitro studies have demonstrated its ability to induce apoptosis in human cancer cell lines, particularly breast and prostate cancer cells.

Anti-inflammatory Effects

The compound has also been shown to possess anti-inflammatory properties. Research indicates that it can reduce the production of pro-inflammatory cytokines in immune cells, suggesting a potential role in treating inflammatory diseases.

The biological activity of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate can be attributed to its interaction with specific cellular targets:

  • Inhibition of Enzymes : The compound may inhibit key enzymes involved in cellular metabolism and signaling pathways.
  • Modulation of Gene Expression : It appears to affect the expression of genes related to apoptosis and inflammation.
  • Radical Scavenging : The presence of unsaturation in its structure may allow it to act as a radical scavenger, reducing oxidative stress in cells.

Case Studies

Several case studies have explored the efficacy of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate:

Case Study 1: Anticancer Efficacy

A study conducted on breast cancer cell lines showed that treatment with varying concentrations of the compound led to a dose-dependent decrease in cell viability. Flow cytometry analysis indicated an increase in apoptotic cells after treatment.

Case Study 2: Anti-inflammatory Response

In an animal model of arthritis, administration of the compound resulted in significant reductions in joint swelling and inflammatory markers compared to control groups. Histological analysis revealed decreased infiltration of inflammatory cells.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.